Cas no 338773-92-5 (2-[(2E)-3-[(2,5-dimethoxyphenyl)amino]-1-(dimethylamino)prop-2-en-1-ylidene]propanedinitrile)

• Product Name: 2-[(2E)-3-[(2,5-dimethoxyphenyl)amino]-1-(dimethylamino)prop-2-en-1-ylidene]propanedinitrile
• CAS No: 338773-92-5
• CID: 4647778
• Update Time: 2025-05-30

2-[(2E)-3-[(2,5-dimethoxyphenyl)amino]-1-(dimethylamino)prop-2-en-1-ylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(2E)-3-[(2,5-dimethoxyphenyl)amino]-1-(dimethylamino)prop-2-en-1-ylidene]propanedinitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-[(2E)-3-[(2,5-dimethoxyphenyl)amino]-1-(dimethylamino)prop-2-en-1-ylidene]propanedinitrile

Introduction to 2-[(2E)-3-[(2,5-dimethoxyphenyl)amino]-1-(dimethylamino)prop-2-en-1-ylidene]propanedinitrile (CAS No. 338773-92-5)

2-[(2E)-3-[(2,5-dimethoxyphenyl)amino]-1-(dimethylamino)prop-2-en-1-ylidene]propanedinitrile, identified by its CAS number 338773-92-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule, featuring a conjugated system with an amine-substituted alkene core and a nitrile functionality, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and material science applications.

The chemical structure of this compound can be broken down into several key functional groups that contribute to its potential biological activity. The presence of a dimethylamino substituent at the 1-position of the prop-2-en-1-ylidene moiety introduces basicity, which can be crucial for interactions with acidic biological targets. Additionally, the (2,5-dimethoxyphenyl)amino group at the 3-position adds a hydrophobic aromatic ring system with electron-donating methoxy groups, which may enhance solubility and binding affinity. The conjugated double bond system further extends the compound's electronic properties, making it an interesting subject for studying electronic effects in organic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such molecules with greater accuracy. Molecular modeling studies suggest that 2-[(2E)-3-[(2,5-dimethoxyphenyl)amino]-1-(dimethylamino)prop-2-en-1-ylidene]propanedinitrile may exhibit favorable interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has prompted investigations into its potential as an anti-inflammatory agent or as a lead compound for further derivatization to enhance specific biological activities.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds remains a cornerstone of innovation. The structural motif of CAS No. 338773-92-5 aligns well with current trends in designing small-molecule drugs that target complex diseases. For instance, related compounds have been explored for their ability to modulate neurotransmitter systems, offering potential therapeutic benefits in neurological disorders. The nitrile group in this molecule also opens avenues for further functionalization, allowing chemists to tailor its properties for specific applications.

Experimental studies have begun to uncover the reactivity patterns of this compound, revealing its utility as a building block in organic synthesis. The conjugated system and the presence of multiple reactive sites make it an attractive intermediate for constructing more complex molecules through cross-coupling reactions or condensation processes. Such synthetic versatility is highly valued in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for hit identification and optimization.

The pharmacological profile of CAS No. 338773-92-5 is still under active investigation, but preliminary data suggest that it may possess multiple modes of action. The combination of basicity and aromaticity in its structure could allow it to interact with both protein and nucleic acid targets, broadening its therapeutic scope. Furthermore, the nitrile group can undergo hydrolysis or reduction under specific conditions, providing another layer of chemical diversity for medicinal chemists to exploit.

From a material science perspective, this compound also holds promise beyond pharmaceutical applications. Its electronic properties make it a candidate for use in organic semiconductors or optoelectronic materials, where conjugated systems are often employed to achieve desirable charge transport characteristics. As research continues to uncover new functionalities and applications for such molecules, their importance in both academic and industrial settings is likely to grow.

In conclusion,2-[(2E)-3-[(2,5-dimethoxyphenyl)amino]-1-(dimethylamino)prop-2-en-1-ylidene]propanedinitrile (CAS No. 338773-92-5) represents a fascinating subject of study with significant potential across multiple domains of chemistry and biology. Its unique structural features and predicted biological activities make it a valuable asset for researchers seeking to develop novel therapeutics or advanced materials. As our understanding of its properties evolves through further research, this compound is poised to play an important role in shaping the future of chemical innovation.